Cas no 127264-07-7 (2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid)

• Product Name: 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid
• CAS No: 127264-07-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD01790620
• CID: 3034192
• PubChem ID: 6498854
• Update Time: 2025-10-30

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• TIMTEC-BB SBB011191
• 3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YLACETIC ACID
• 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid
• (3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-acetic acid
• 2H-1,5-Benzodioxepin-7-acetic acid, 3,4-dihydro-
• HMS1700H01
• CFA26407
• STK711018
• BB 0255152
• 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)aceticacid

• MDL： MFCD01790620
• Inchi： 1S/C11H12O4/c12-11(13)7-8-2-3-9-10(6-8)15-5-1-4-14-9/h2-3,6H,1,4-5,7H2,(H,12,13)
• InChI Key： CQJUSOWHUIENHK-UHFFFAOYSA-N
• SMILES： O1C2C=C(CC(=O)O)C=CC=2OCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid

Introduction to 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid (CAS No. 127264-07-7)

2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 127264-07-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzodioxepine class, a structural motif known for its diverse pharmacological properties. The presence of a carboxylic acid functional group at the terminal position of the molecule suggests potential applications in drug design, particularly in the development of bioactive molecules targeting various cellular pathways.

The structure of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid is characterized by a bicyclic system consisting of a benzene ring fused with an oxygen-containing heterocycle. This fused system is further substituted with a hydroxyl group and an acetic acid moiety, which together contribute to the compound's unique chemical and biological profile. The 3,4-dihydro-2H-1,5-benzodioxepin core is known to exhibit properties that make it a valuable scaffold for medicinal chemistry interventions.

Recent advancements in computational chemistry and molecular modeling have highlighted the pharmacokinetic potential of this class of compounds. Studies indicate that molecules analogous to 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid may interact with specific enzymes and receptors involved in inflammation and pain signaling. The acetic acid side chain, in particular, has been identified as a key pharmacophore that can modulate enzyme activity and receptor binding affinity.

In the realm of drug discovery, 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid has been explored as a precursor for synthesizing novel therapeutic agents. Researchers have leveraged its structural framework to develop derivatives with enhanced bioavailability and reduced toxicity. The benzodioxepine scaffold, due to its rigid bicyclic structure, provides stability while allowing for modifications that can fine-tune biological activity. This has led to several patents and publications detailing synthetic routes and pharmacological evaluations.

One of the most compelling areas of research involving 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid is its potential role in modulating central nervous system (CNS) pathways. Preclinical studies have suggested that derivatives of this compound may exhibit anxiolytic and antidepressant effects by interacting with serotonin and dopamine receptors. The hydroxyl group on the benzodioxepine ring is particularly noteworthy, as it has been shown to influence receptor binding kinetics and metabolic stability.

The synthesis of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodioxepine core efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve yield, aligning with modern pharmaceutical industry standards.

Evaluation of 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid in vitro has revealed interesting interactions with biological targets relevant to metabolic diseases. Preliminary data suggest that this compound may influence lipid metabolism by modulating key enzymes such as acetyl-CoA carboxylase (ACC). Such findings are particularly intriguing given the rising global prevalence of metabolic disorders like obesity and type 2 diabetes.

The drug development pipeline for compounds like 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetic acid continues to expand as new synthetic strategies are developed. Collaborative efforts between academic researchers and industry scientists are driving innovation in both small-molecule synthesis and target identification. The integration of high-throughput screening technologies has further accelerated the discovery process by enabling rapid testing of large libraries of compounds.

In conclusion, 2-(3,4-dihydro-2H-1,5-benzodioxepin -7 - yl ) acetic acid ( CAS No . 127264 - 07 - 7 ) represents a promising candidate for further pharmacological exploration . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a valuable scaffold for developing novel therapeutic agents . As research progresses , it is anticipated that additional applications will emerge , contributing to advancements in medicine and biotechnology .